Cas no 102066-01-3 (2-(2-Bromo-4-methylphenoxy)acetamide)

• Product Name: 2-(2-Bromo-4-methylphenoxy)acetamide
• CAS No: 102066-01-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD02012260
• CID: 880807
• Update Time: 2026-04-29

2-(2-Bromo-4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-methylphenoxy)acetamide
• 2-(2-bromo-4-methylphenoxy)acetamide(SALTDATA: FREE)
• AC1LGZEN
• Ambcb6083304
• CBMicro_014591
• CTK4A0639
• MolPort-003-184-220
• Oprea1_595487
• SMSF0013676

• MDL： MFCD02012260
• Inchi： InChI=1S/C9H10BrNO2/c1-6-2-3-8(7(10)4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： CKBRNCLZMLTJDM-UHFFFAOYSA-N
• SMILES： CC1=CC(Br)=C(OCC(N)=O)C=C1

Computed Properties

• Exact Mass: 242.98900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 52.32000
• LogP: 2.32190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Bromo-4-methylphenoxy)acetamide

Introduction to 2-(2-Bromo-4-methylphenoxy)acetamide (CAS No. 102066-01-3)

2-(2-Bromo-4-methylphenoxy)acetamide, with the CAS number 102066-01-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methylated aromatic ring linked to an acetamide group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The chemical structure of 2-(2-Bromo-4-methylphenoxy)acetamide is represented by the formula C₉H₁₁BrNO₂. The presence of the bromine atom and the methyl group on the phenyl ring imparts specific reactivity and selectivity, which are crucial for its applications in synthetic chemistry. The acetamide functional group further enhances its solubility and reactivity, making it a useful building block in the development of new compounds.

In recent years, there has been a growing interest in the use of 2-(2-Bromo-4-methylphenoxy)acetamide as a starting material for the synthesis of pharmaceuticals. One notable area of research is its application in the development of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its potential in anti-inflammatory drug development, 2-(2-Bromo-4-methylphenoxy)acetamide has also been explored for its antimicrobial properties. Research indicates that certain derivatives of this compound possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly relevant given the increasing prevalence of antibiotic-resistant strains, which poses a significant challenge to global health.

The versatility of 2-(2-Bromo-4-methylphenoxy)acetamide extends to its use in the synthesis of anticancer agents. Several studies have demonstrated that compounds derived from this intermediate exhibit cytotoxic activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 2-(2-Bromo-4-methylphenoxy)acetamide showed selective toxicity towards breast cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

In addition to its pharmaceutical applications, 2-(2-Bromo-4-methylphenoxy)acetamide has also found use in other areas of chemical research. For example, it has been utilized as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown interesting catalytic properties, particularly in asymmetric synthesis reactions. The ability to control stereochemistry is crucial in the production of chiral pharmaceuticals and fine chemicals, making this application highly valuable.

The synthesis of 2-(2-Bromo-4-methylphenoxy)acetamide typically involves several steps, including the bromination of 4-methylphenol followed by acetylation and amidation reactions. Advances in synthetic methods have led to more efficient and environmentally friendly processes for its production. For instance, green chemistry approaches using mild reaction conditions and recyclable catalysts have been developed to reduce waste and improve sustainability.

In conclusion, 2-(2-Bromo-4-methylphenoxy)acetamide (CAS No. 102066-01-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its significance in modern chemical and pharmaceutical sciences.